Cas no 202407-38-3 (L-Alanine-13C3, 15N)

• Product Name: L-Alanine-13C3, 15N
• CAS No: 202407-38-3
• MF: C₃H₇NO₂
• MW: 93.0645544528961
• CID: 4778305
• Update Time: 2025-06-23

L-Alanine-13C3, 15N Chemical and Physical Properties

Names and Identifiers

• L-(~13~C_3_,~15~N)Alanine
• L-Alanine-13C3, 15N

• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i1+1,2+1,3+1,4+1
• InChI Key： QNAYBMKLOCPYGJ-UVYXLFMMSA-N
• SMILES： O[13C]([13C@H]([13CH3])[15NH2])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• XLogP3: -3
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine-13C3, 15N

L-Alanine-13C3, 15N: A Comprehensive Overview

L-Alanine-13C3, 15N is a stable isotope-labeled amino acid that has gained significant attention in the fields of biochemistry, molecular biology, and metabolic research. This compound, with its CAS number 202407-38-3, is a derivative of L-alanine, one of the 20 standard amino acids essential for protein synthesis. The incorporation of 13C and 15N isotopes allows researchers to track and study the behavior of this amino acid in various biological systems with unprecedented precision.

The L-Alanine-13C3, 15N molecule consists of a central carbon atom (the alpha carbon) bonded to an amino group (-NH2), a carboxyl group (-COOH), a methyl group (-CH3), and a nitrogen atom. The substitution of natural carbon (¹²C) with ¹³C and natural nitrogen (¹⁴N) with ¹⁵N enables researchers to utilize techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry for detailed structural and functional analyses. These isotopes are stable and non-radioactive, making them safe for use in laboratory settings.

Recent advancements in metabolic flux analysis have highlighted the importance of L-Alanine-13C3, 15N in understanding cellular metabolism. By tracing the movement of these isotopes through metabolic pathways, scientists can quantify the rates of various biochemical reactions. For instance, studies have shown that this compound is particularly useful in investigating gluconeogenesis, where alanine serves as a key precursor for glucose production. The ability to precisely measure these processes has implications for understanding metabolic disorders such as diabetes and obesity.

In addition to its role in metabolism, L-Alanine-13C3, 15N has been employed in proteomics research to study protein synthesis and degradation. By incorporating this isotope into cell cultures or experimental organisms, researchers can monitor protein turnover rates under different conditions. This approach has been instrumental in studying the effects of aging, exercise, and disease states on protein dynamics.

The production of L-Alanine-13C3, 15N involves advanced chemical synthesis techniques. The process typically begins with the isolation of L-alanine from natural sources or through fermentation. Subsequently, the molecule undergoes isotopic substitution using methods such as chemical exchange or enzymatic reactions. The final product is purified to ensure high isotopic purity, which is critical for accurate experimental results.

One of the most promising applications of L-Alanine-13C3, 15N lies in its use as a tracer in clinical studies. For example, it has been used to assess muscle protein synthesis rates in patients with chronic diseases or after surgical interventions. By providing insights into protein metabolism at the molecular level, this compound aids in the development of targeted therapies and nutritional interventions.

Moreover, advancements in imaging technologies have enabled the use of L-Alanine-13C3, 15N in positron emission tomography (PET) studies. Although traditionally used for radioisotopes like fluorine-18 (¹⁸F), recent innovations have expanded its application to stable isotopes like carbon-13 (¹³C). This opens new avenues for non-invasive monitoring of metabolic processes in vivo.

In summary, L-Alanine-13C3, 15N (CAS No: 202407-38-3) is a versatile tool in modern biochemical research. Its ability to serve as a stable isotope tracer makes it invaluable for studying metabolism, protein dynamics, and cellular function. As research continues to uncover new applications for this compound, its role in advancing our understanding of biological systems will undoubtedly grow.